Cas no 2229502-32-1 (1-benzyl-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-benzyl-3,3-difluorocyclobutan-1-amine
• CAS No: 2229502-32-1
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6070108
• PubChem ID: 165758048
• Update Time: 2025-11-01

1-benzyl-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,3-difluorocyclobutan-1-amine
• 2229502-32-1
• EN300-1865671

• Inchi： 1S/C11H13F2N/c12-11(13)7-10(14,8-11)6-9-4-2-1-3-5-9/h1-5H,6-8,14H2
• InChI Key： BUAFTNGEWSEOQZ-UHFFFAOYSA-N
• SMILES： FC1(CC(CC2C=CC=CC=2)(C1)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-benzyl-3,3-difluorocyclobutan-1-amine

Introduction to 1-Benzyl-3,3-difluorocyclobutan-1-amine (CAS No. 2229502-32-1)

1-Benzyl-3,3-difluorocyclobutan-1-amine, with the CAS number 2229502-32-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group and two fluorine atoms attached to a cyclobutane ring. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 1-benzyl-3,3-difluorocyclobutan-1-amine involves several well-defined steps, typically starting from readily available starting materials. One common approach involves the reaction of a benzyl-substituted cyclobutane derivative with a fluorinating agent, followed by amination to introduce the amine functionality. The precise conditions and reagents used in these reactions can significantly influence the yield and purity of the final product, making optimization a critical aspect of its synthesis.

Recent studies have highlighted the potential of 1-benzyl-3,3-difluorocyclobutan-1-amine in various biological contexts. For instance, its ability to modulate specific receptors and enzymes has been explored in detail. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for neurological disorders, cardiovascular diseases, and other conditions. The presence of the fluorine atoms in the cyclobutane ring can enhance the compound's binding affinity and selectivity, making it an attractive candidate for further investigation.

In addition to its receptor-modulating properties, 1-benzyl-3,3-difluorocyclobutan-1-amine has shown promise in preclinical studies as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit certain kinases and phosphatases, which are implicated in various disease processes. This dual functionality—acting as both a receptor ligand and an enzyme inhibitor—underscores its potential as a multifaceted therapeutic agent.

The pharmacokinetic properties of 1-benzyl-3,3-difluorocyclobutan-1-amine have also been studied extensively. Its lipophilicity and molecular weight contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target sites in the body and remains active for an appropriate duration. Preclinical studies have demonstrated that it exhibits good oral bioavailability and low toxicity, making it suitable for further development as a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-benzyl-3,3-difluorocyclobutan-1-amine in various therapeutic areas. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential benefits in treating specific diseases.

Beyond its therapeutic applications, 1-benzyl-3,3-difluorocyclobutan-1-amine has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an ideal probe for studying protein-ligand interactions and elucidating the mechanisms of action of various biological processes. This versatility has contributed to its widespread adoption in both basic research and applied settings.

In conclusion, 1-benzyl-3,3-difluorocyclobutan-1-amine (CAS No. 2229502-32-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer valuable biological properties that make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its significance in the field.